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Compound of Interest

Compound Name: Ceftolozane sulfate

Cat. No.: B1250060 Get Quote

Technical Support Center: Ceftolozane Stability
and Handling
This guide provides researchers, scientists, and drug development professionals with essential

information and troubleshooting advice to minimize the degradation of Ceftolozane during

storage and handling in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Ceftolozane powder?

A1: Vials of Ceftolozane lyophilized powder should be stored in a refrigerator at 2°C to 8°C

(36°F to 46°F) and protected from light.[1]

Q2: How should I reconstitute Ceftolozane for experimental use?

A2: Aseptic technique must be followed.[2][3][4] Reconstitute each vial with 10 mL of sterile

water for injection or 0.9% Sodium Chloride for Injection, USP.[2][3][4][5][6][7] Gently shake the

vial to dissolve the powder completely.[2][5][6][7] The final volume after reconstitution is

approximately 11.4 mL.[2][3][4][5][7]

Q3: What diluents are compatible with reconstituted Ceftolozane?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1250060?utm_src=pdf-interest
https://www.msdconnect.co.za/wp-content/uploads/sites/39/2022/10/Zerbaxa-Eng-PI-20220614.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2014/206829lbl.pdf
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=70ac1d90-eff3-4f0b-9f46-5846c571b32f
https://www.merckconnect.com/zerbaxa/preparation-storage-handling/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2014/206829lbl.pdf
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=70ac1d90-eff3-4f0b-9f46-5846c571b32f
https://www.merckconnect.com/zerbaxa/preparation-storage-handling/
https://www.merck.com/product/usa/pi_circulars/z/zerbaxa/zerbaxa_pi.pdf
https://www.drugs.com/monograph/ceftolozane-tazobactam.html
https://globalrph.com/dilution/ceftolozane-tazobactam-zerbaxa/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2014/206829lbl.pdf
https://www.merck.com/product/usa/pi_circulars/z/zerbaxa/zerbaxa_pi.pdf
https://www.drugs.com/monograph/ceftolozane-tazobactam.html
https://globalrph.com/dilution/ceftolozane-tazobactam-zerbaxa/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2014/206829lbl.pdf
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=70ac1d90-eff3-4f0b-9f46-5846c571b32f
https://www.merckconnect.com/zerbaxa/preparation-storage-handling/
https://www.merck.com/product/usa/pi_circulars/z/zerbaxa/zerbaxa_pi.pdf
https://globalrph.com/dilution/ceftolozane-tazobactam-zerbaxa/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Reconstituted Ceftolozane can be further diluted in an infusion bag containing 100 mL of

0.9% Sodium Chloride for Injection, USP or 5% Dextrose Injection, USP.[2][3][4][5][6]

Q4: How long is the reconstituted Ceftolozane solution stable before dilution?

A4: The reconstituted solution may be held at room temperature for up to 1 hour before transfer

and dilution into a suitable infusion bag.[2][4][7]

Q5: What are the stability limits for diluted Ceftolozane solutions?

A5: After dilution, the solution is stable for 24 hours at room temperature or for 7 days when

refrigerated at 2°C to 8°C (36°F to 46°F).[2][3][4][5][7] It is important to note that the constituted

or diluted solution should not be frozen.[2][3][4][7]

Q6: Is Ceftolozane compatible with other drugs?

A6: The compatibility of Ceftolozane with other drugs has not been fully established. It should

not be mixed with other drugs or physically added to solutions containing other drugs.[1][2][4]

[7] A study on simulated Y-site administration found Ceftolozane to be incompatible with

albumin, amphotericin B, caspofungin, cyclosporine, nicardipine, phenytoin sodium, and

propofol.[8][9][10] However, it was found to be compatible with 86 other drugs, including

metronidazole.[8][9]

Troubleshooting Guide
Issue 1: My diluted Ceftolozane solution has changed color. Is it still usable?

Answer: Ceftolozane infusions can range from clear, colorless to clear, slightly yellow.[1][2][3]

[4][6] Variations in color within this range do not affect the potency of the product. However, if

you observe a significant color change outside of this range, it may indicate degradation, and

the solution should be discarded. Always inspect solutions visually for particulate matter and

discoloration before use.[2][3][4]

Issue 2: I've observed precipitation in my Ceftolozane solution. What should I do?

Answer: The formation of particulate matter indicates a potential compatibility or stability

issue. Do not use the solution. Visually inspect the solution for any particulate matter before
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administration.[2][3][4] This could be due to incompatibility with the diluent or another

substance, or it could be a sign of degradation.

Issue 3: My experiment requires a prolonged infusion at a temperature above room

temperature. How stable is Ceftolozane under these conditions?

Answer: Ceftolozane degradation is accelerated at higher temperatures. Studies have shown

that at 32°C, there is a significant degradation of Ceftolozane, with the concentration falling

below 95% of the initial value within 18 hours.[11] For infusions at elevated temperatures, it

is recommended to limit the infusion time. For example, one study suggests a 12-hour

infusion period when stored at 32°C.[11][12] Tazobactam, often combined with Ceftolozane,

is comparatively more stable at elevated temperatures.[11][13]

Data on Ceftolozane Stability
The following tables summarize quantitative data on the stability of Ceftolozane under various

storage and in-use conditions.

Table 1: Stability of Reconstituted and Diluted Ceftolozane/Tazobactam Solutions

Storage Condition Diluent Stability Duration Reference

Room Temperature
0.9% Sodium Chloride

or 5% Dextrose
24 hours [2][3][4][5][7][12]

Refrigerated (2°C to

8°C)

0.9% Sodium Chloride

or 5% Dextrose
7 days [2][3][4][5][7]

Table 2: Ceftolozane Stability at Elevated Temperatures in Elastomeric Devices
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Temperature Concentration
Time to <95% of
Initial
Concentration

Reference

32°C
5 mg/mL and 20

mg/mL
< 18 hours [11]

37°C
'Renal', 'Standard',

and 'High' Doses

> 24 hours (but below

95%)
[13][14]

Experimental Protocols
Protocol 1: Stability Testing of Ceftolozane in Elastomeric Devices

This protocol is a generalized summary based on methodologies described in the cited

literature.[11][12][13]

Preparation of Solutions:

Reconstitute Ceftolozane/Tazobactam with 0.9% w/v saline to achieve the desired

therapeutic concentrations (e.g., 5 mg/mL and 20 mg/mL).[11]

Filling of Elastomeric Devices:

Distribute the prepared solution into the elastomeric pump devices to be tested.

Storage and Incubation:

For refrigerated stability, store the devices at 2-8°C for a specified period (e.g., 8 days).

[11]

For "in-use" stability, incubate the devices at a simulated physiological temperature (e.g.,

32°C or 37°C) for the desired infusion period (e.g., 12, 24, or 48 hours).[11][13]

Sample Collection:

Collect samples from the devices at predetermined time points throughout the storage and

incubation periods.
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Analysis:

Determine the concentrations of Ceftolozane and Tazobactam using a validated stability-

indicating High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-

DAD) method.[11]

Visually inspect the solutions for any changes in color or for the presence of particulate

matter.

Measure the pH of the solutions at each time point.[12][15]
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Caption: Workflow for Ceftolozane stability testing.
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Caption: Factors influencing Ceftolozane degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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